![molecular formula C18H19N5O2 B7553982 4-[4-(1-methylimidazol-2-yl)piperazine-1-carbonyl]-1H-quinolin-2-one](/img/structure/B7553982.png)
4-[4-(1-methylimidazol-2-yl)piperazine-1-carbonyl]-1H-quinolin-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-[4-(1-methylimidazol-2-yl)piperazine-1-carbonyl]-1H-quinolin-2-one, commonly known as MIQ, is a compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a heterocyclic compound that belongs to the class of quinolones and is known for its unique structure and properties.
Mechanism of Action
MIQ works by inhibiting the activity of certain enzymes and proteins in the body, which are responsible for various physiological processes. It has been shown to inhibit the activity of DNA gyrase and topoisomerase IV, which are essential for DNA replication in bacteria. This leads to the inhibition of bacterial growth and makes MIQ a potential candidate for the treatment of bacterial infections.
Biochemical and Physiological Effects:
MIQ has been shown to have a range of biochemical and physiological effects. It has been found to inhibit the activity of various enzymes and proteins, which are involved in DNA replication, protein synthesis, and other cellular processes. It has also been shown to induce apoptosis, or programmed cell death, in cancer cells, making it a potential candidate for cancer treatment.
Advantages and Limitations for Lab Experiments
MIQ has several advantages for lab experiments, including its stability, solubility, and ease of synthesis. However, it also has some limitations, such as its potential toxicity and the need for further studies to determine its safety and efficacy.
Future Directions
There are several future directions for research on MIQ, including its potential use as a therapeutic agent for bacterial infections, cancer, and other diseases. Further studies are needed to determine its safety and efficacy in humans, as well as its potential for drug development. Additionally, MIQ can be further modified to improve its properties and increase its potential for various applications.
Conclusion:
In conclusion, MIQ is a promising compound with potential applications in various scientific fields. Its unique structure and properties have made it an attractive candidate for drug development, and further research is needed to determine its safety and efficacy. MIQ has the potential to be a valuable tool in the fight against bacterial infections, cancer, and other diseases, and its future applications are exciting to consider.
Synthesis Methods
MIQ can be synthesized through a series of chemical reactions, starting with the condensation of 2-amino-4-methylimidazole and ethyl acetoacetate. This is followed by the cyclization of the resulting product with 2-chloro-3-formylquinoline, which leads to the formation of MIQ.
Scientific Research Applications
MIQ has been extensively studied for its potential applications in various scientific fields. It has been found to exhibit antimicrobial, antifungal, antitumor, and anti-inflammatory properties, making it a promising candidate for drug development.
properties
IUPAC Name |
4-[4-(1-methylimidazol-2-yl)piperazine-1-carbonyl]-1H-quinolin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19N5O2/c1-21-7-6-19-18(21)23-10-8-22(9-11-23)17(25)14-12-16(24)20-15-5-3-2-4-13(14)15/h2-7,12H,8-11H2,1H3,(H,20,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KROROZSWTFUFEN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=CN=C1N2CCN(CC2)C(=O)C3=CC(=O)NC4=CC=CC=C43 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.